Cas no 1870074-25-1 (methyl 2-hydroxy-3-methanesulfonylpropanoate)

• Product Name: methyl 2-hydroxy-3-methanesulfonylpropanoate
• CAS No: 1870074-25-1
• MF: C₅H₁₀O₅S
• MW: 182.194900989532
• CID: 5806959
• PubChem ID: 130593523
• Update Time: 2025-08-05

methyl 2-hydroxy-3-methanesulfonylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-methanesulfonylpropanoate
• EN300-1987349
• 1870074-25-1

• Inchi： 1S/C5H10O5S/c1-10-5(7)4(6)3-11(2,8)9/h4,6H,3H2,1-2H3
• InChI Key： NMMUMUKAJHHHPU-UHFFFAOYSA-N
• SMILES： S(C)(CC(C(=O)OC)O)(=O)=O

Computed Properties

• Exact Mass: 182.02489459g/mol
• Monoisotopic Mass: 182.02489459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 89Ų

Additional information on methyl 2-hydroxy-3-methanesulfonylpropanoate

Methyl 2-Hydroxy-3-Methanesulfonylpropanoate (CAS No. 1870074-25-1): An Overview of Its Structure, Properties, and Applications

Methyl 2-hydroxy-3-methanesulfonylpropanoate (CAS No. 1870074-25-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its ester functionality and the presence of a methanesulfonyl group, which imparts specific chemical and biological properties.

The molecular formula of methyl 2-hydroxy-3-methanesulfonylpropanoate is C₆H₁₂O₅S, and its molecular weight is approximately 196.21 g/mol. The compound can be synthesized through various routes, including the esterification of 2-hydroxy-3-methanesulfonylpropanoic acid with methanol in the presence of an acid catalyst. The resulting product is a colorless liquid with a characteristic odor.

One of the key features of methyl 2-hydroxy-3-methanesulfonylpropanoate is its reactivity. The presence of the hydroxyl group and the methanesulfonyl group makes it an excellent substrate for various chemical transformations. For instance, it can undergo nucleophilic substitution reactions at the sulfonyl carbon, making it useful in the synthesis of more complex molecules. Additionally, the ester functionality can be hydrolyzed to form the corresponding carboxylic acid, which can then be further modified.

In the pharmaceutical industry, methyl 2-hydroxy-3-methanesulfonylpropanoate has shown promise as an intermediate in the synthesis of drugs with diverse therapeutic applications. Recent studies have explored its potential as a building block for antiviral agents, anti-inflammatory drugs, and anticancer compounds. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound in the development of novel antiviral agents against influenza viruses. The researchers found that derivatives of methyl 2-hydroxy-3-methanesulfonylpropanoate exhibited potent antiviral activity with low cytotoxicity.

Beyond pharmaceuticals, methyl 2-hydroxy-3-methanesulfonylpropanoate has also found applications in materials science. Its unique combination of functional groups makes it suitable for use as a monomer in polymer synthesis. Polymers derived from this compound have been investigated for their potential use in biomedical applications, such as drug delivery systems and tissue engineering scaffolds. A study published in Biomaterials in 2020 demonstrated that copolymers containing methyl 2-hydroxy-3-methanesulfonylpropanoate units exhibited excellent biocompatibility and controlled drug release properties.

The environmental impact of chemicals is an increasingly important consideration in their development and application. Research on the environmental fate and toxicity of methyl 2-hydroxy-3-methanesulfonylpropanoate has shown that it is relatively stable under normal conditions but can be biodegraded under specific environmental conditions. A study published in Environmental Science & Technology in 2019 reported that microbial degradation was a significant pathway for the breakdown of this compound in soil and water systems.

In conclusion, methyl 2-hydroxy-3-methanesulfonylpropanoate (CAS No. 1870074-25-1) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and reactivity make it an attractive candidate for use in pharmaceuticals, materials science, and other fields. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern chemistry and its potential to contribute to advancements in various scientific disciplines.